Cas no 99964-82-6 (1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-)

1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)- structure
99964-82-6 structure
Product Name:1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-
CAS No:99964-82-6
MF:C15H20N2O3
MW:276.330904006958
CID:6644257
PubChem ID:1801368
Update Time:2024-03-02

1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)- Chemical and Physical Properties

Names and Identifiers

    • 99964-82-6
    • DTXSID301109721
    • 1,5-Methano-2H-pyrido[1,2-a][1,5]diazocine-3(4H)-acetic acid, 1,5,6,8-tetrahydro-8-oxo-, ethyl ester, (1R)-
    • Inchi: 1S/C15H20N2O3/c1-2-20-15(19)10-16-7-11-6-12(9-16)13-4-3-5-14(18)17(13)8-11/h3-5,11-12H,2,6-10H2,1H3/t11-,12+/m0/s1
    • InChI Key: LNGPXKWQLHVKQN-NWDGAFQWSA-N
    • SMILES: O=C1C=CC=C2[C@H]3CN(CC(=O)OCC)C[C@@H](CN21)C3

Computed Properties

  • Exact Mass: 276.14739250g/mol
  • Monoisotopic Mass: 276.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 484
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 49.8Ų
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